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Compound of Interest

Compound Name: n-Benzyl-n-ethylpiperidin-4-amine

CAS No.: 76167-64-1

Cat. No.: B1269714

Get Quote

CAS Number: 76167-64-1

This technical guide provides a comprehensive overview of n-Benzyl-n-ethylpiperidin-4-
amine, including its chemical properties, synthesis, and a review of the biological activities of

related N-benzyl piperidine derivatives. This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry.

Chemical and Physical Properties
Detailed experimental physical properties for n-Benzyl-n-ethylpiperidin-4-amine are not

readily available in the surveyed literature. The following tables summarize the available

computational data and general information for the compound and its key precursor, N-benzyl-

4-piperidone.

Table 1: Properties of n-Benzyl-n-ethylpiperidin-4-amine
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Property Value Source

CAS Number 76167-64-1 --INVALID-LINK--[1]

Molecular Formula C₁₄H₂₂N₂ --INVALID-LINK--[1]

Molecular Weight 218.34 g/mol --INVALID-LINK--[1]

Topological Polar Surface Area

(TPSA)
15.27 Å² --INVALID-LINK--[1]

LogP (calculated) 2.2605 --INVALID-LINK--[1]

Hydrogen Bond Acceptors 2 --INVALID-LINK--[1]

Hydrogen Bond Donors 1 --INVALID-LINK--[1]

Rotatable Bonds 4 --INVALID-LINK--[1]

Table 2: Properties of N-Benzyl-4-piperidone (Precursor)

Property Value Source

CAS Number 3612-20-2 --INVALID-LINK--

Molecular Formula C₁₂H₁₅NO --INVALID-LINK--

Molecular Weight 189.25 g/mol --INVALID-LINK--

Appearance Light yellow oily liquid --INVALID-LINK--

Boiling Point 134 °C at 7 mmHg --INVALID-LINK--

Density 1.021 g/mL at 25 °C --INVALID-LINK--

Refractive Index n20/D 1.541 --INVALID-LINK--

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml
--INVALID-LINK--[2]

Synthesis
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A specific, detailed experimental protocol for the synthesis of n-Benzyl-n-ethylpiperidin-4-
amine is not readily available in the reviewed literature. However, a plausible and widely used

method for its synthesis is the reductive amination of N-benzyl-4-piperidone with ethylamine.

This reaction proceeds through the formation of an intermediate imine or enamine, which is

then reduced in situ to the desired amine.

Synthesis of the Precursor: N-Benzyl-4-piperidone
Several methods for the synthesis of N-benzyl-4-piperidone have been reported. One common

approach involves the Dieckmann condensation of N,N-bis(β-propionate methyl ester)

benzylamine, followed by hydrolysis and decarboxylation.[3] Another method utilizes the

reaction of 4-piperidone hydrochloride with benzyl bromide in the presence of a base.[3]

Proposed Synthesis of n-Benzyl-n-ethylpiperidin-4-
amine via Reductive Amination
The following is a generalized experimental protocol for the reductive amination of N-benzyl-4-

piperidone with ethylamine, based on standard procedures for this type of transformation.

Reaction:

N-benzyl-4-piperidone + Ethylamine --(Reducing Agent)--> n-Benzyl-n-ethylpiperidin-4-
amine

Experimental Protocol:

Materials:

N-benzyl-4-piperidone

Ethylamine (as a solution in a suitable solvent, e.g., THF or ethanol, or as a salt such as

ethylamine hydrochloride)

Reducing agent (e.g., sodium triacetoxyborohydride, sodium cyanoborohydride, or

catalytic hydrogenation with H₂/Pd-C)
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Anhydrous solvent (e.g., dichloromethane (DCM), 1,2-dichloroethane (DCE), methanol, or

ethanol)

Acetic acid (optional, as a catalyst for imine formation)

Aqueous sodium bicarbonate or sodium hydroxide solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate, DCM)

Procedure using Sodium Triacetoxyborohydride (a common and mild reducing agent):

To a stirred solution of N-benzyl-4-piperidone (1.0 eq) in an anhydrous solvent such as

DCM or DCE, add ethylamine (1.0-1.5 eq).

If desired, a catalytic amount of acetic acid can be added to facilitate imine formation.

Stir the mixture at room temperature for 1-2 hours.

Add sodium triacetoxyborohydride (1.5-2.0 eq) portion-wise to the reaction mixture.

Continue stirring at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, quench the reaction by the slow addition of a saturated aqueous

solution of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with the chosen organic solvent

(e.g., DCM).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.
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Purify the crude product by flash column chromatography on silica gel to obtain pure n-
Benzyl-n-ethylpiperidin-4-amine.

Proposed Synthesis Workflow

Start Materials:
N-benzyl-4-piperidone

Ethylamine
Solvent (e.g., DCM)

Reaction Mixture:
Stir at RT

Mix Add Reducing Agent:
Sodium Triacetoxyborohydride

After 1-2h Reductive Amination Reaction:
Monitor by TLC/LC-MS

Initiate Reduction
Aqueous Workup:

Quench with NaHCO₃

Extract with DCM

Upon Completion
Purification:

Dry over Na₂SO₄

Column Chromatography

Crude Product Final Product:
n-Benzyl-n-ethylpiperidin-4-amine

Pure Product

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of n-Benzyl-n-ethylpiperidin-4-amine.

Biological Activity of Related Compounds
While no specific biological activity or signaling pathway has been reported for n-Benzyl-n-
ethylpiperidin-4-amine in the available literature, the N-benzyl piperidine scaffold is a

common motif in a variety of biologically active compounds. Research on structurally related

molecules can provide insights into the potential pharmacological profile of the title compound.

Antimicrobial and Antifungal Activity: Derivatives of N-benzyl piperidin-4-one have been

synthesized and shown to possess potent activity against fungi such as Aspergillus niger and

bacteria like Escherichia coli.[4] Furthermore, a study on 4-aminopiperidines identified 1-

benzyl-N-dodecylpiperidin-4-amine as a promising antifungal agent that targets ergosterol

biosynthesis.[5]

Antimitotic Activity: N-benzyl piperidin-4-one oxime has been synthesized and characterized,

with studies indicating it possesses antimitotic activity.[6]

Acetylcholinesterase (AChE) and Histone Deacetylase (HDAC) Inhibition: A series of N-

benzyl piperidine derivatives have been designed and evaluated as dual inhibitors of HDAC

and AChE, which are relevant targets for the treatment of Alzheimer's disease.[7] Other
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studies have also focused on the synthesis of 1-benzyl-4-[2-(N-

benzoylamino)ethyl]piperidine derivatives as potent anti-AChE agents.[8]

Monoamine Releasing Agent: The related compound, 4-benzylpiperidine, acts as a

monoamine releasing agent with a preference for dopamine and norepinephrine over

serotonin.[6]

Given these findings, it is plausible that n-Benzyl-n-ethylpiperidin-4-amine could be

investigated for similar biological activities.

Conclusion
n-Benzyl-n-ethylpiperidin-4-amine is a piperidine derivative for which basic chemical

information is available. While detailed experimental data on its physical properties and specific

biological functions are currently lacking in the public domain, its synthesis can be reasonably

achieved through the reductive amination of N-benzyl-4-piperidone. The broad spectrum of

biological activities observed in structurally similar N-benzyl piperidine compounds suggests

that n-Benzyl-n-ethylpiperidin-4-amine could be a valuable candidate for further investigation

in various therapeutic areas, particularly in the development of antimicrobial, anticancer, or

neurological agents. This guide provides a foundational understanding for researchers

interested in exploring the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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